Cas no 1706428-26-3 (methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate)

• Product Name: methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate
• CAS No: 1706428-26-3
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• MDL: MFCD29034593
• CID: 5191110
• PubChem ID: 86262733
• Update Time: 2025-10-29

methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-propanoic acid, α-amino-4-(hydroxymethyl)-β-methyl-, methyl ester
• methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate

• MDL： MFCD29034593
• Inchi： 1S/C8H14N4O3/c1-5(7(9)8(14)15-2)12-3-6(4-13)10-11-12/h3,5,7,13H,4,9H2,1-2H3
• InChI Key： RZIWUUAJWWXEQE-UHFFFAOYSA-N
• SMILES： C(N1N=NC(CO)=C1)(C)C(N)C(=O)OC

Additional information on methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate

Comprehensive Overview of Methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate (CAS No. 1706428-26-3)

Methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate (CAS No. 1706428-26-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a methyl ester moiety with an amino acid backbone, making it a valuable building block for drug discovery and development.

In recent years, the demand for triazole-containing compounds has surged due to their widespread applications in antimicrobial, antiviral, and anticancer therapies. Researchers are particularly interested in methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate because of its potential to enhance the pharmacokinetic properties of drug candidates. The presence of the hydroxymethyl group allows for further derivatization, enabling the creation of novel analogs with improved efficacy and selectivity.

The synthesis of CAS No. 1706428-26-3 typically involves multi-step organic reactions, including click chemistry methodologies, which are renowned for their efficiency and high yields. This compound's compatibility with green chemistry principles has also made it a topic of interest in sustainable pharmaceutical manufacturing. As the industry shifts toward eco-friendly practices, methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate stands out as a promising candidate for scalable and environmentally benign production processes.

One of the most frequently searched questions related to this compound is: "What are the applications of triazole derivatives in drug discovery?" The answer lies in their ability to mimic peptide bonds while offering enhanced metabolic stability. Methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate exemplifies this advantage, as its triazole ring can interact with biological targets, such as enzymes and receptors, in a manner similar to natural substrates. This property has led to its exploration in the design of protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections.

Another hot topic in the scientific community is the role of amino acid esters in improving drug delivery systems. The methyl ester group in CAS No. 1706428-26-3 enhances the compound's lipophilicity, facilitating better absorption across cellular membranes. This feature is particularly valuable in the development of orally bioavailable drugs, a key focus area for pharmaceutical companies aiming to address patient compliance and convenience.

From a regulatory perspective, methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate is not classified as a hazardous material, making it a safer alternative for laboratory and industrial use. Its stability under standard storage conditions further adds to its appeal as a research chemical. However, as with any synthetic intermediate, proper handling and disposal protocols must be followed to ensure environmental and occupational safety.

In conclusion, methyl 2-amino-3-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylbutanoate (CAS No. 1706428-26-3) represents a cutting-edge tool in modern chemistry and drug development. Its unique structural features and broad applicability align with current trends in precision medicine and sustainable synthesis, making it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in the next generation of therapeutic innovations.